N-(3-acetylphenyl)-3-fluorobenzenesulfonamide

• IUPAC Name: N-(3-acetylphenyl)-3-fluorobenzenesulfonamide
• InChI: InChI=1S/C14H12FNO3S/c1-10(17)11-4-2-6-13(8-11)16-20(18,19)14-7-3-5-12(15)9-14/h2-9,16H,1H3
• InChI Key: YWPQYRPFMOTQFA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC=CC(=C2)F
• Molecular Formula: C14H12FNO3S
• Molecular Weight: 293.32 g/mol

Description

N-(3-acetylphenyl)-3-fluorobenzenesulfonamide, also known as AFBS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. AFBS is a sulfonamide derivative that has been synthesized using various methods, including the reaction of 3-fluorobenzenesulfonyl chloride with 3-acetylphenylamine.

Scientific Research Applications

N-(3-acetylphenyl)-3-fluorobenzenesulfonamide has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions such as copper and zinc. This compound has also been used in the development of biosensors for the detection of glucose and other analytes. Additionally, this compound has been studied for its potential applications in the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-3-fluorobenzenesulfonamide is not fully understood, but it is believed to involve the binding of the compound to specific receptors or proteins in cells. This compound has been shown to inhibit the activity of certain enzymes and to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the modulation of cellular signaling pathways. This compound has also been shown to have antioxidant properties and to protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-3-fluorobenzenesulfonamide has several advantages for use in lab experiments, including its fluorescent properties, its ability to bind to specific receptors or proteins, and its potential applications in the development of biosensors and cancer treatments. However, this compound also has limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of N-(3-acetylphenyl)-3-fluorobenzenesulfonamide, including the development of new synthesis methods to improve yield and purity, the investigation of its potential applications in the treatment of cancer and other diseases, and the development of new biosensors and other analytical tools based on this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on cellular signaling pathways.

Synthesis Methods

The synthesis of N-(3-acetylphenyl)-3-fluorobenzenesulfonamide involves the reaction of 3-fluorobenzenesulfonyl chloride with 3-acetylphenylamine in the presence of a base such as triethylamine. The reaction leads to the formation of this compound, which can be purified using various methods such as recrystallization or column chromatography. The yield of the synthesis process varies depending on the reaction conditions, but typically ranges from 50% to 70%.